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Part 1: Executive Summary & Core Identity
2-Cyclopropoxy-5-fluorobenzoic acid (CAS 1243446-89-0) is a critical intermediate in the

synthesis of small-molecule kinase inhibitors, particularly those targeting VEGFR pathways.

Unlike its alkyl analog (2-cyclopropyl-5-fluorobenzoic acid), the inclusion of the ether linkage ("-

oxy-") significantly alters the electronic properties of the benzene ring, enhancing solubility and

modifying the metabolic stability of the final pharmacophore.

This guide provides a rigorous analytical framework for verifying the identity and purity of this

compound. We move beyond simple data listing to explore the causality of the analytical

signals—why the molecule behaves the way it does under spectroscopic scrutiny and how to

differentiate it from common impurities like 2-fluoro-5-hydroxybenzoic acid precursors.
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Physicochemical Profile[1][2][3][4][5][6][7][8]
Property Specification Technical Note

Chemical Name
2-Cyclopropoxy-5-

fluorobenzoic acid

IUPAC: 5-fluoro-2-

(cyclopropyloxy)benzoic acid

CAS Number 1243446-89-0

Critical distinction:[1] Do not

confuse with the alkyl analog

(CAS 1250504-78-9).

Molecular Formula C₁₀H₉FO₃

Average Mass 196.18 g/mol
Used for stoichiometric

calculations in synthesis.

Monoisotopic Mass 196.0536 Da

Used for High-Resolution Mass

Spectrometry (HRMS)

confirmation.

LogP (Predicted) ~2.3 - 2.8
Moderate lipophilicity; suitable

for RP-HPLC analysis.

pKa (Predicted) ~3.2

Acidic carboxyl proton requires

buffered mobile phases for

peak symmetry.

Part 2: Structural Elucidation & Molecular Weight
Analysis
High-Resolution Mass Spectrometry (HRMS) Strategy
Objective: Confirm the molecular formula C₁₀H₉FO₃ with <5 ppm mass error.

The Scientific Logic: The presence of Fluorine is spectroscopically distinct. Unlike Chlorine or

Bromine, Fluorine is monoisotopic (

). Therefore, the mass spectrum will not show the characteristic M+2 isotopic patterns (3:1 or
1:1 ratios) seen in chlorinated or brominated precursors.
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Ionization Mode: Negative Electrospray Ionization (ESI-). The carboxylic acid moiety

deprotonates readily, forming the [M-H]⁻ ion.

Target Ion (m/z): 195.0463 (Theoretical mass of [C₁₀H₈FO₃]⁻).

Protocol A: HRMS Acquisition

Sample Prep: Dissolve 1 mg in 1 mL Methanol (LC-MS grade). Dilute 1:100 with 50:50

MeOH:Water (0.1% Formic Acid).

Instrumentation: Q-TOF or Orbitrap.

Method: Direct infusion or flow injection at 10 µL/min.

Validation Criteria:

Observed m/z must be within ±0.001 Da of 195.0463.

Isotope pattern must match theoretical distribution for C₁₀ (approx. 11% abundance for the

peak at M+1).

NMR Spectroscopy: Connectivity Verification
Objective: Distinguish the cyclopropoxy ether from potential ring-opened impurities or alkyl

analogs.

Diagnostic Signals (400 MHz, DMSO-d₆):

The Cyclopropyl Ether (The "Fingerprint"):

The cyclopropyl protons appear at high field (0.6–0.9 ppm) as two distinct multiplets (2H

each), characteristic of the strained ring system.

The methine proton (-O-CH-) of the cyclopropyl group is deshielded by the oxygen,

typically appearing around 3.8–4.0 ppm as a multiplet. Note: If this signal is absent or

shifted to ~1-2 ppm, the ether linkage is missing.

The Fluorine Coupling:
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The aromatic protons will exhibit complex splitting due to

-

coupling (

).

H-6 (Ortho to COOH): Doublet of doublets (dd), coupling with F-5 and meta-coupling with

H-4.

H-3 (Ortho to OR): Doublet of doublets, shielded by the alkoxy group.

Part 3: Experimental Protocols (Quality Control)
Protocol B: HPLC Purity Profiling
Context: Benzoic acid derivatives often "tail" on C18 columns due to the ionization of the

carboxylic acid. To prevent this, we utilize a phosphate buffer to suppress ionization or ion-

pairing techniques.

Methodology:

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5).

Mobile Phase B: Acetonitrile.

Flow Rate: 1.0 mL/min.

Detection: UV at 230 nm (Benzoic acid absorption) and 254 nm.

Temperature: 30°C.

Gradient Table:
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Time (min) % Mobile Phase B Phase

0.0 10 Equilibration

2.0 10 Isocratic Hold

15.0 90 Gradient Ramp

18.0 90 Wash

18.1 10 Re-equilibration

| 23.0 | 10 | End |

Self-Validating Logic:

Why Acidic pH? At pH 2.5, the carboxylic acid (pKa ~3.2) is protonated (neutral), increasing

retention on the hydrophobic C18 stationary phase and sharpening the peak shape.

Impurity Markers: Precursors like 2,5-difluorobenzoic acid or 5-fluoro-2-hydroxybenzoic acid

are more polar and will elute significantly earlier (RT < 5 min) than the target cyclopropoxy

compound.

Part 4: Visualizations
Diagram 1: Analytical Validation Decision Tree
This workflow illustrates the logical progression from raw material receipt to final release,

highlighting the "Go/No-Go" decision points based on the data described above.
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Sample Receipt:
2-Cyclopropoxy-5-fluorobenzoic Acid
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Caption: Analytical Quality Control Workflow for verifying 2-Cyclopropoxy-5-fluorobenzoic
acid identity and purity.

Diagram 2: Structural Connectivity & Logic
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This diagram visualizes the specific spectroscopic signals confirming the molecular structure.
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Caption: Spectroscopic logic map linking functional groups to specific analytical signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Characterization of 2-Cyclopropoxy-5-
fluorobenzoic Acid: Molecular Analysis & Quality Control]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13694911/docs#comprehensive-
characterization-of-2-cyclopropoxy-5-fluorobenzoic-acid-molecular-analysis-quality-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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